cis-4-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[2-(4-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C16H20O3/c1-11-2-6-13(7-3-11)15(17)10-12-4-8-14(9-5-12)16(18)19/h2-3,6-7,12,14H,4-5,8-10H2,1H3,(H,18,19)
• InChI Key: VZVNBYJTQSHUPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC2CCC(CC2)C(=O)O
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol

Description

Synthesis Analysis

While the synthesis process for the exact compound is not available, a similar compound, “4-(4-Methylphenyl)-4-oxobutanoic acid”, can be prepared by a Friedel–Crafts reaction between toluene and succinic anhydride catalyzed by a Lewis acid such as aluminium chloride.

Scientific Research Applications

Synthesis and Structural Analysis

Studies on cyclohexane derivatives, including the preparation and mass spectra analysis, provide insights into the synthesis techniques and structural properties of compounds similar to "cis-4-[2-(4-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid." For example, Bekkum et al. detailed the preparation of various cyclohexanecarboxylic acids starting from t-butylbenzoic acids, highlighting methods that could be applicable to the synthesis and analysis of the compound of interest (Bekkum, Graaf, Minnen‐Pathuis, Peters, & Wepster, 2010).

Biodegradation of Naphthenic Acids

Research on the biodegradation of naphthenic acids in contaminated waters, including those similar to the compound , underscores the environmental impact and remediation efforts. Huang et al. investigated the biodegradation of various naphthenic acids, indicating that the spatial arrangement and carbon number significantly influence their biodegradability (Huang, Nemati, Hill, & Headley, 2012).